N-(5-chloro-2-methoxyphenyl)-2-(tetrahydrofuran-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(oxolane-2-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
• InChI: InChI=1S/C19H21ClN4O4S/c1-27-14-5-4-11(20)9-13(14)22-19(26)24-7-6-12-16(10-24)29-18(21-12)23-17(25)15-3-2-8-28-15/h4-5,9,15H,2-3,6-8,10H2,1H3,(H,22,26)(H,21,23,25)
• InChI Key: CBUUKGDPEAPCFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4CCCO4
• Molecular Formula: C19H21ClN4O4S
• Molecular Weight: 436.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(tetrahydrofuran-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide is a useful research compound. Its molecular formula is C19H21ClN4O4S and its molecular weight is 436.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Analgesic and Anti-Inflammatory Agents : Research on novel heterocyclic compounds derived from visnaginone and khellinone, showing significant analgesic and anti-inflammatory activities, highlights the potential of complex organic molecules in medical applications. These compounds have been identified as potent cyclooxygenase-1/2 (COX-1/2) inhibitors, suggesting a pathway for the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Cytotoxicity Against Cancer Cells : A study on 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives demonstrated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the potential of such compounds in cancer research (Hassan, Hafez, & Osman, 2014).

Chemical Synthesis and Modification

• Microwave-Assisted Synthesis : The use of microwave techniques in the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which are known for their valuable biological activities, showcases modern methods in the efficient synthesis of complex organic molecules (Youssef, Azab, & Youssef, 2012).

• Modification of TRPV1 Antagonists : A study focused on the chemical modification of N-(4-Tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, a TRPV1 antagonist, to improve its pharmacological profile, illustrates the ongoing efforts in optimizing drug properties for better efficacy and safety (Nie et al., 2020).